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Compound of Interest

Compound Name: ND-011992

Cat. No.: B12387952 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for ND-011992 is publicly available. The

following guidance is based on the safety profile of the parent compound, quinazoline, and

general best practices for handling potentially hazardous research chemicals. Researchers

must consult the specific SDS provided by the manufacturer for definitive safety information.

I. Hazard Assessment and Personal Protective
Equipment (PPE)
ND-011992 is a quinazoline-type inhibitor of quinone reductases and quinol oxidases.[1] While

the exact toxicity of ND-011992 is not documented in the provided search results, quinazoline

and its derivatives are considered hazardous substances.[2] The primary routes of exposure

are inhalation, ingestion, and skin/eye contact. Therefore, stringent adherence to safety

protocols is mandatory.

Recommended Personal Protective Equipment (PPE):

A summary of recommended PPE for handling ND-011992, based on the potential hazards of

quinazoline compounds, is provided in the table below.
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Protection Type Equipment Specification

Eye Protection
Chemical safety goggles and a

face shield

Must conform to EN 166 (EU)

or NIOSH (US) standards.[3]

Hand Protection Chemical-resistant gloves

Nitrile gloves are a common

choice, but compatibility

should be verified. Inspect

gloves for any signs of

degradation or perforation

before use.[4]

Body Protection
Laboratory coat or chemical-

resistant apron
Should be fully buttoned.[3]

Respiratory Protection Certified respirator

Recommended when handling

the compound as a powder

outside of a fume hood or if

aerosolization is possible.[4]

II. Emergency Procedures
In the event of exposure to ND-011992, immediate action is critical. The following table outlines

the recommended first-aid measures.
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Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[4]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. Seek

medical attention if irritation develops or

persists.[4]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[5]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[5]

III. Spill and Disposal Plan
All materials contaminated with ND-011992 must be treated as hazardous chemical waste.

Spill Cleanup:

Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area. If the

substance is volatile or a powder, prevent its spread.

Use Appropriate PPE: Wear the full recommended PPE as outlined in the table above.

Containment: For small spills, use an absorbent material like vermiculite or sand to contain

the substance.

Cleanup: Carefully collect the absorbed material and any contaminated debris into a

designated, labeled, and sealed container for hazardous waste.
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Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water.

Waste Disposal:

Labeling and Storage: Collect all waste containing ND-011992 in a dedicated, properly

labeled, and sealed container. The label must clearly indicate "Hazardous Waste" and the

chemical name. Store the waste container in a designated, well-ventilated, and secure area

away from incompatible materials.[4]

Disposal Method: Disposal must be conducted through a licensed hazardous waste disposal

company. Incineration in a permitted hazardous waste incinerator is the preferred method.

Do not dispose of this chemical down the drain or in the regular trash.[4]

IV. Experimental Protocol and Workflow
ND-011992 has been identified as an inhibitor of respiratory complex I and both bd-I and bd-II

oxidases in E. coli.[1] A typical experimental workflow to determine the inhibitory concentration

(IC50) of ND-011992 on these enzyme complexes would involve the following steps.
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Preparation

Inhibition Assay

Data Analysis

Prepare E. coli Membranes

Add Membranes to Assay Buffer

Prepare ND-011992 Stock Solution

Add Varying Concentrations of ND-011992

Initiate Reaction (e.g., add NADH)

Measure Enzyme Activity (e.g., Oxygen Consumption)

Plot Activity vs. Inhibitor Concentration

Calculate IC50 Value

Click to download full resolution via product page

Caption: Experimental workflow for determining the IC50 of ND-011992.

V. Signaling Pathway Inhibition
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ND-011992 acts on the bacterial respiratory chain by inhibiting key enzyme complexes. This

disrupts the normal flow of electrons and subsequent energy production. The inhibitory action

of ND-011992 can be visualized as follows.
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Click to download full resolution via product page

Caption: Inhibition of bacterial respiratory chain by ND-011992.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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